Cas no 1516795-86-0 (4-Methyl-6-(2-methylpropoxy)pyridin-3-amine)

• Product Name: 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine
• CAS No: 1516795-86-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5708248
• PubChem ID: 79177120
• Update Time: 2025-07-21

4-Methyl-6-(2-methylpropoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18956845
• EN300-1294583
• 4-methyl-6-(2-methylpropoxy)pyridin-3-amine
• 1516795-86-0
• AKOS017728513
• 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine

• Inchi： 1S/C10H16N2O/c1-7(2)6-13-10-4-8(3)9(11)5-12-10/h4-5,7H,6,11H2,1-3H3
• InChI Key： GZOIEHHDSZOVCI-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(=CN=1)N)CC(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine

Introduction to 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine (CAS No. 1516795-86-0)

4-Methyl-6-(2-methylpropoxy)pyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1516795-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine, including its methyl and propoxy substituents, contribute to its distinct chemical properties and biological interactions, making it a subject of interest for further exploration in drug discovery and development.

The significance of 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine lies in its potential as a building block or intermediate in the synthesis of more complex pharmacological agents. Pyridine derivatives are known to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amine functional group at the 3-position and the propoxy side chain at the 6-position enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical design. These attributes make 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine a valuable candidate for further investigation into novel therapeutic strategies.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine-based compounds due to their versatility and efficacy. Researchers have been particularly focused on developing small-molecule inhibitors that target specific enzymatic pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The structural motif of 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine aligns well with this trend, as it offers a scaffold that can be modified to enhance binding affinity and selectivity against disease-causing targets.

One of the most compelling aspects of 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The amine group in 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine provides a hydrogen bonding moiety that can interact with key residues in kinase active sites, potentially leading to the development of potent inhibitors.

Furthermore, the propoxy side chain at the 6-position of 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine contributes to its ability to modulate protein-protein interactions. This feature is particularly relevant in the context of drug design, as many therapeutic agents function by interfering with protein-protein interactions that drive disease progression. By fine-tuning the structure of this compound, scientists can optimize its binding properties and develop molecules with enhanced therapeutic efficacy.

Recent advancements in computational chemistry and high-throughput screening techniques have accelerated the process of identifying promising candidates like 4-Methyl-6-(2-methylpropoxy)pyridin-3-amine for drug development. These technologies allow researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. As a result, there is increasing optimism that compounds such as 4-Methyl-6-(2-methylpropoxy)pyridin-3-am ine will lead to novel treatments for unmet medical needs.

The synthesis of 4-Methyl-6-(2-methylpropoxy)pyridin -3-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor at the 3-position followed by the introduction of the propoxy group at the 6-position. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve regioselective modifications. These synthetic strategies not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical standards.

In conclusion, 4-Methyl -6-(2-methylprop oxy)pyridin -3-am ine (CAS No. 1516795 -86 -0) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis and its suitability for developing kinase inhibitors highlight its significance in addressing critical health challenges. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like 4-M ethyl -6-(2-me t hylprop oxy) py ridin -3-am ine are poised to play a pivotal role in shaping future medical treatments.